2,2-dimethyl-N-(5-nitropyridin-2-yl)propanamide

• CAS No.: 70298-90-7
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 2,2-dimethyl-N-(5-nitropyridin-2-yl)propanamide
• InChI: InChI=1S/C10H13N3O3/c1-10(2,3)9(14)12-8-5-4-7(6-11-8)13(15)16/h4-6H,1-3H3,(H,11,12,14)
• InChI Key: KCXYNFXBUIMCGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC=C(C=C1)[N+](=O)[O-]

Description

2,2-dimethyl-N-(5-nitropyridin-2-yl)propanamide is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-nitropyridin-2-amine (0.5 g, 3.59 mmol) was slurried in DCM (12 ml). TEA (2.5 ml, 18 mmol) and DMAP (88 mg, 0.72 mmol) were added. 2,2-dimethylpropanoyl chloride was added prop wise and the mixture stirred at RT overnight. The mixture was diluted into water (30 ml):saturated sodium bicarbonate (aq, 10 ml), extracted with DCM (3×30 ml), the organic fractions combined, washed with brine, dried over Na2SO4, filtered, and the volatiles removed in vacuum. The material was purified by chromatography on SiO2 eluting with 10% acetone: hexanes to give the titled compound.